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Compound of Interest
Compound Name: 7-Hydroxy Amoxapine-d8
Cat. No. B12431118

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 7-Hydroxy Amoxapine-d8, a
deuterated analog of a primary metabolite of the antidepressant drug Amoxapine. This guide is
intended for researchers, scientists, and drug development professionals utilizing this stable
isotope-labeled compound in pharmacokinetic, metabolic, and analytical studies.

Product Identification and Properties

7-Hydroxy Amoxapine-d8 is a critical internal standard for the quantitative analysis of 7-
Hydroxy Amoxapine in biological matrices. Its deuteration provides a distinct mass shift,
enabling precise quantification by mass spectrometry.

Table 1: Product Identification

Parameter

Value

Product Name

7-Hydroxy Amoxapine-d8

CAS Number

1216833-74-7

Synonyms

2-Chloro-11-(1-piperazinyl-d8)-dibenz[b,f][1]
[2]oxazepin-7-ol

Chemical Formula

C17HsDsCIN3O2

Molecular Weight

337.83 g/mol
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Table 2: Physical and Chemical Properties

Parameter Value
Appearance Solid

Purity >98%
Deuterium Incorporation >99%

Storage Conditions

-20°C, protect from light and moisture

Solubility

Soluble in DMSO, Methanol

Analytical Data

The following tables summarize the analytical data for a representative batch of 7-Hydroxy

Amoxapine-d8.

Table 3: Purity and Identity Confirmation

Analytical Test Method Specification Result
Purity HPLC-UV >98.0% 99.5%
Identity 1H-NMR Conforms to structure Conforms
Identity LC-MS/MS Conforms to mass Conforms
Isotopic Purity Mass Spectrometry =99 atom % D Conforms

Experimental Protocols

Detailed methodologies for the key analytical experiments are provided below.

Purity Determination by High-Performance Liquid

Chromatography (HPLC)

This method is used to determine the chemical purity of 7-Hydroxy Amoxapine-d8.
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Instrumentation: A standard HPLC system equipped with a UV detector.
Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 pm).
Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.
Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm.

Procedure: A solution of the test article is prepared in the mobile phase and injected into the
HPLC system. The peak area of the main component is compared to the total area of all
peaks to calculate the purity.

Identity Confirmation by Mass Spectrometry (MS)

This protocol confirms the molecular weight and isotopic enrichment of 7-Hydroxy

Amoxapine-d8.

Instrumentation: A liquid chromatography-tandem mass spectrometer (LC-MS/MS).
lonization Mode: Electrospray lonization (ESI), positive mode.
Infusion Solvent: Acetonitrile:Water (1:1) with 0.1% formic acid.

Procedure: A dilute solution of the sample is directly infused into the mass spectrometer. The
mass spectrum is acquired to confirm the presence of the [M+H]* ion corresponding to the
deuterated compound.

Visualizations
Amoxapine Metabolism Pathway

Amoxapine is metabolized in the liver, primarily by the CYP2D6 enzyme, to its active

metabolites, 7-hydroxyamoxapine and 8-hydroxyamoxapine.[1] 7-hydroxyamoxapine acts as a

dopamine receptor antagonist, contributing to the antipsychotic properties of amoxapine.
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Caption: Metabolic pathway of Amoxapine.

Quality Control Workflow for a Reference Standard

The production and certification of a reference standard like 7-Hydroxy Amoxapine-d8 follows
a stringent quality control process to ensure its identity, purity, and stability.
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Caption: Quality control workflow for a reference standard.

Conclusion

7-Hydroxy Amoxapine-d8 is an essential tool for the accurate quantification of the 7-hydroxy
metabolite of Amoxapine. The data and protocols presented in this guide confirm the high
purity, correct identity, and isotopic enrichment of this reference material, making it suitable for
demanding research and clinical applications. Adherence to the described analytical
methodologies will ensure reliable and reproducible results in studies involving Amoxapine and
its metabolites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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